1-Benzothiophene-5-carboxylic acid

• IUPAC Name: 1-benzothiophene-5-carboxylic acid
• InChI: InChI=1S/C9H6O2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H,10,11)
• InChI Key: SNBYTKLWZRHESA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1C(=O)O
• Molecular Formula: C9H6O2S
• DSSTOX Substance ID: DTXSID90383672
• Molecular Weight: 178.21 g/mol
• CAS RN: 2060-64-2

Description

1-Benzothiophene-5-carboxylic acid is a compound that belongs to the class of benzothiophenes, which are heterocyclic compounds containing a benzene ring fused with a thiophene ring. The carboxylic acid group at the 5-position introduces reactivity that can be exploited for further chemical modifications and applications in various fields, including pharmacology and materials science.

Synthesis Analysis

The synthesis of benzothiophene derivatives, including this compound, can be achieved through various methods. One approach involves the heterocyclodehydration of 1-(2-mercaptophenyl)-2-yn-1-ols, which can be obtained from alkynylation of 2-mercaptobenzaldehydes or 1-(2-mercaptophenyl) ketones. This process can be catalyzed by palladium compounds or promoted by radical initiators, leading to different benzothiophene derivatives with varying yields . Additionally, novel methods for the synthesis of 1-benzothiophene-3-carboxylic acid derivatives have been reported, which may be adaptable for the synthesis of the 5-carboxylic acid isomer .

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives has been characterized by techniques such as single-crystal X-ray analysis. These compounds, including benzo[1,2-b:4,5-b']dichalcogenophenes, exhibit planar molecular structures with a herringbone arrangement, which is a common feature among aromatic heterocycles . The crystal structure of 1-benzothiophene-2-carboxylic acid, a closely related compound, has been determined, revealing a complex 3D arrangement with hydrogen-bonded dimers and π-π interactions . These structural insights are crucial for understanding the properties and reactivity of this compound.

Chemical Reactions Analysis

Benzothiophene derivatives undergo various chemical reactions due to the presence of both the aromatic system and the functional groups attached to it. For instance, the carboxylic acid group allows for decarboxylation, esterification, and the formation of amides and other derivatives . The thiophene moiety also contributes to the reactivity, participating in electrophilic aromatic substitution and coupling reactions. The specific reactivity of this compound would depend on the nature of the substituents and the reaction conditions employed.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiophene derivatives are influenced by their molecular structure. The planarity and aromaticity of the benzothiophene core contribute to the stability and electronic properties of these compounds. Their physicochemical properties, such as redox behavior and UV-vis absorption, can be studied using cyclic voltammetry and spectroscopic methods . The presence of the carboxylic acid group in this compound would affect its solubility, acidity, and potential for forming hydrogen bonds and salts with various cations.

Scientific Research Applications

Crystal Structure and Pharmacological Activities

1-Benzothiophene derivatives, such as 1-benzothiophene-2-carboxylic acid, have been shown to exhibit various pharmacological activities and have been used to treat different diseases. A study by Dugarte-Dugarte et al. (2021) explored the crystal structure of a new polymorph of 1-benzothiophene-2-carboxylic acid, providing insights into its complex 3D arrangement and hydrogen bonding interactions, which are crucial for its pharmacological effectiveness (Dugarte-Dugarte et al., 2021).

Synthesis and Characterization

Jayaraman et al. (2010) reported the chemoselective synthesis of 3-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, a related compound, characterizing it using IR, NMR, and LCMS techniques. This study contributes to understanding the chemical properties and potential applications of such compounds (Jayaraman et al., 2010).

Novel Synthesis Methods

Litvinova and Tikhomirov (2021) reviewed novel and modified methods for synthesizing 1-benzothiophene-3-carboxylic acid derivatives, emphasizing the importance of these methods in creating heterocyclic compounds with potential applications in various fields (Litvinova & Tikhomirov, 2021).

Molecular Docking Analysis

Sagaama and Issaoui (2020) conducted a theoretical study on the molecular geometry and pharmaceutical properties of 1-benzothiophene-2-carboxylic acid, utilizing molecular docking analysis. This research is significant for understanding the interaction of these compounds with biological targets (Sagaama & Issaoui, 2020).

Applications in Organic Electronics

Gao et al. (2008) synthesized coplanar benzo[1,2-b:4,5-b']bis[b]benzothiophenes, a class of compounds related to 1-benzothiophene, for use in organic field-effect transistors. This research highlights the potential of benzothiophene derivatives in the field of molecular electronics (Gao et al., 2008).

Antimicrobial Activity

Naganagowda and Petsom (2011) explored the synthesis and antimicrobial activity of certain benzothiophene derivatives, suggesting the potential of these compounds in developing new antimicrobial agents (Naganagowda & Petsom, 2011).

Future Directions

Benzothiophene and its derivatives, including 1-Benzothiophene-5-carboxylic acid, are considered promising scaffolds for drug design due to their structural similarities with active compounds. Future research could focus on exploring the potential of this compound in various therapeutic applications, as well as developing more efficient synthesis methods.

Mechanism of Action

Target of Action

Derivatives of benzothiophene carboxylic acids are considered valuable molecular scaffolds for medicinal chemistry . They have been selected over time for preclinical and clinical studies , indicating their potential interaction with biological targets.

Mode of Action

The synthesis of benzothiophene derivatives often involves the assembly of the heterocyclic core and the functionalization of position 3 of benzothiophene . This suggests that the compound may interact with its targets through the functional groups attached to the benzothiophene core.

Biochemical Pathways

Benzothiophene derivatives have been shown to exhibit a variety of biological activities , suggesting that they may influence multiple biochemical pathways.

Result of Action

Benzothiophene derivatives have been shown to exhibit a variety of biological activities , suggesting that they may have diverse molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

1-Benzothiophene-5-carboxylic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways. For instance, it can act as an inhibitor of certain enzymes, thereby modulating their activity and influencing metabolic processes. The interactions between this compound and these biomolecules are typically characterized by binding interactions that can alter the conformation and function of the target proteins .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cell lines, this compound has demonstrated antiproliferative effects, leading to cell cycle arrest and apoptosis . Additionally, it can modulate the expression of genes involved in oxidative stress responses, thereby impacting cellular homeostasis and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific enzymes and inhibit their activity, leading to changes in metabolic flux and cellular function. For instance, it has been shown to inhibit the activity of mitochondrial branched-chain α-ketoacid dehydrogenase kinase, thereby enhancing the activity of the branched-chain α-ketoacid dehydrogenase complex . This inhibition can lead to alterations in the levels of branched-chain amino acids and their metabolites, impacting cellular metabolism and signaling pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods . Long-term exposure to this compound has been associated with sustained changes in cellular function, including alterations in gene expression and metabolic activity. These temporal effects highlight the importance of considering the stability and degradation of the compound in experimental designs.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of metabolic pathways and reduction of oxidative stress. At higher doses, it can induce toxic effects, including liver and kidney damage . These dosage-dependent effects underscore the need for careful consideration of dosing regimens in preclinical studies to balance efficacy and safety.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to oxidative stress and amino acid metabolism. It interacts with enzymes such as mitochondrial branched-chain α-ketoacid dehydrogenase kinase, influencing the activity of the branched-chain α-ketoacid dehydrogenase complex . These interactions can lead to changes in metabolic flux and the levels of various metabolites, impacting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions can influence the localization and accumulation of the compound, affecting its bioavailability and activity . Understanding the transport and distribution mechanisms of this compound is crucial for optimizing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound can impact its activity and function. The compound has been observed to localize in various cellular compartments, including the mitochondria and cytoplasm . This localization is often mediated by targeting signals and post-translational modifications that direct the compound to specific organelles. The subcellular distribution of this compound can influence its interactions with biomolecules and its overall biochemical effects.